Cas no 1269071-52-4 (tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate)

• Product Name: tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate
• CAS No: 1269071-52-4
• MF: C₁₂H₁₆ClNO₄S
• MW: 305.77774143219
• MDL: MFCD26516190
• CID: 4584829
• PubChem ID: 101784491
• Update Time: 2025-07-19

tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[4-(chlorosulfonyl)phenyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{[4-(chlorosulfonyl)phenyl]methyl}carbamate
• tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate

• MDL： MFCD26516190
• Inchi： 1S/C12H16ClNO4S/c1-12(2,3)18-11(15)14-8-9-4-6-10(7-5-9)19(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： IPKPYHIHJKGWIM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(S(Cl)(=O)=O)C=C1

Additional information on tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate

Comprehensive Overview of tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate (CAS No. 1269071-52-4)

tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate (CAS No. 1269071-52-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, often referred to by its carbamate and chlorosulfonyl functional groups, plays a critical role in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl protecting group, makes it a valuable intermediate in peptide coupling reactions and drug development. Researchers frequently search for "tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate uses" or "CAS 1269071-52-4 applications," highlighting its relevance in modern chemistry.

The compound's chlorosulfonyl moiety enables versatile reactivity, particularly in sulfonamide formation, a key step in creating sulfa drugs and other therapeutics. Recent trends in organic synthesis emphasize the demand for "high-purity carbamate intermediates" and "efficient sulfonylation reagents," both of which align with the properties of this molecule. Its tert-butyl group enhances stability during synthetic processes, addressing common challenges like unwanted side reactions. Discussions in forums often focus on "how to handle chlorosulfonyl compounds safely," underscoring the need for proper handling protocols despite its non-hazardous classification.

In the context of green chemistry, tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate has garnered attention for its potential in sustainable synthesis. Queries such as "eco-friendly carbamate synthesis" and "green alternatives to sulfonyl chlorides" reflect industry shifts toward environmentally benign processes. The compound's compatibility with catalytic methods and solvent-free reactions positions it as a candidate for reducing waste in pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic frequently searched as "CAS 1269071-52-4 analytical methods."

From a commercial perspective, suppliers often list this compound under keywords like "bulk tert-butyl carbamate suppliers" or "custom chlorosulfonyl derivatives." Its pricing and availability are influenced by factors such as scale-up feasibility and regional regulations. Recent patents involving tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate highlight its role in innovating antiviral and anticancer agents, driving further interest in its procurement. Researchers also explore "structural analogs of CAS 1269071-52-4" to expand its utility in medicinal chemistry.

In summary, tert-butyl N-{4-(chlorosulfonyl)phenylmethyl}carbamate (CAS No. 1269071-52-4) stands as a multifaceted building block in synthetic chemistry. Its applications span drug discovery, material science, and sustainable synthesis, making it a subject of ongoing research and commercial demand. By addressing user queries like "carbamate protection strategies" and "sulfonamide coupling techniques," this overview bridges technical expertise with real-world relevance, ensuring SEO-friendly readability without compromising scientific rigor.